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Compound of Interest

Compound Name:
5-[(4-Nitrophenoxy)methyl]-2-

furoic acid

CAS No.: 438219-25-1

Cat. No.: B1269843

Get Quote

Furan derivatives represent a cornerstone in medicinal chemistry, forming the structural core of

numerous natural products and synthetic pharmaceuticals.[1][2][3] The furan ring system is a

versatile scaffold, and its derivatives are known to exhibit a wide array of biological activities,

including antimicrobial, anti-inflammatory, and cardiovascular effects.[1][2][3] This guide

focuses on a specific, promising class of these compounds: 5-[(4-Nitrophenoxy)methyl]-2-
furoic acid and its analogs.

This scaffold combines three key structural motifs, each with potential contributions to its

bioactivity:

The 2-Furoic Acid Moiety: This component is a known pharmacophore with established

biological activities, including hypolipidemic and antimicrobial properties.[1][4]

The Phenoxy-Methyl Linker: The ether linkage provides conformational flexibility and

influences the molecule's overall lipophilicity and hydrogen bonding capacity.
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The 4-Nitrophenyl Group: The nitro group is a strong electron-withdrawing feature that can

significantly modulate the electronic properties of the molecule, potentially enhancing its

interaction with biological targets and influencing its metabolic stability.

This technical guide provides a comprehensive overview of the synthesis, derivatization

strategies, putative biological activities, and structure-activity relationships of 5-[(4-
Nitrophenoxy)methyl]-2-furoic acid derivatives, offering a roadmap for researchers and drug

development professionals interested in exploring this chemical space.

Chemical Synthesis: A Pathway to the Core Scaffold
The synthesis of 5-[(4-Nitrophenoxy)methyl]-2-furoic acid can be efficiently achieved

through a multi-step process starting from the readily available bio-based platform chemical, 5-

(hydroxymethyl)furfural (HMF). The general strategy involves the oxidation of HMF to the

corresponding furoic acid ester, followed by a Williamson ether synthesis to introduce the 4-

nitrophenoxy group, and concluding with ester hydrolysis to yield the final carboxylic acid.

Overall Synthetic Scheme
Caption: Synthetic route to the target compound.

Step 1: Synthesis of Methyl 5-(hydroxymethyl)-2-furoate
The initial step involves the selective oxidation of the aldehyde group of HMF to a carboxylic

acid, followed by esterification. This transformation can be accomplished using various catalytic

systems. Gold nanoparticle-based catalysts, for instance, have shown high efficacy in the

oxidative esterification of HMF to its corresponding methyl ester in the presence of methanol.[5]

Experimental Protocol: Oxidative Esterification of HMF

Catalyst Preparation: Prepare a γ-Al2O3-supported gold nanoparticle catalyst (Au/γ-Al2O3)

as described in the literature.[5]

Reaction Setup: In a high-pressure reactor, combine 5-(hydroxymethyl)furfural (1.0 g, 7.93

mmol), the Au/γ-Al2O3 catalyst (100 mg), and methanol (20 mL).

Reaction Conditions: Pressurize the reactor with O2 to 10 bar and heat to 45°C. Stir the

reaction mixture vigorously for 8-12 hours.
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Work-up and Purification: After cooling the reactor to room temperature, filter the catalyst

from the reaction mixture. Evaporate the methanol under reduced pressure. Purify the

resulting crude product by column chromatography on silica gel (eluent: ethyl

acetate/hexane gradient) to yield methyl 5-(hydroxymethyl)-2-furoate as a white solid.

Step 2: Williamson Ether Synthesis
The key step in forming the phenoxy-methyl linkage is the Williamson ether synthesis, a classic

and reliable method for preparing ethers.[6][7] This S_N2 reaction involves the nucleophilic

attack of the 4-nitrophenoxide ion on the electrophilic carbon of the 5-(chloromethyl) or 5-

(bromomethyl) derivative of the furoate. Alternatively, the hydroxyl group of methyl 5-

(hydroxymethyl)-2-furoate can be converted to a good leaving group (e.g., a tosylate) for

reaction with the phenoxide. For simplicity, the protocol below details a one-pot tosylation

followed by substitution.

Experimental Protocol: Synthesis of Methyl 5-[(4-nitrophenoxy)methyl]-2-furoate

Reaction Setup: To a solution of methyl 5-(hydroxymethyl)-2-furoate (1.0 g, 6.32 mmol) in

anhydrous dichloromethane (30 mL) at 0°C under a nitrogen atmosphere, add triethylamine

(1.3 mL, 9.48 mmol) followed by p-toluenesulfonyl chloride (1.45 g, 7.58 mmol).

Tosylation: Stir the reaction mixture at 0°C for 2 hours, then allow it to warm to room

temperature and stir for an additional 4 hours.

Phenoxide Formation: In a separate flask, dissolve 4-nitrophenol (0.97 g, 6.95 mmol) in

anhydrous dimethylformamide (DMF, 20 mL) and add sodium hydride (60% dispersion in

mineral oil, 0.28 g, 6.95 mmol) portion-wise at 0°C. Stir until hydrogen evolution ceases.

Coupling Reaction: Add the 4-nitrophenoxide solution to the reaction mixture containing the

tosylated furoate. Heat the reaction to 60°C and stir overnight.

Work-up and Purification: Cool the reaction mixture and pour it into ice-water (100 mL).

Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash

with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify the

crude product by column chromatography (silica gel, eluent: ethyl acetate/hexane gradient)

to obtain methyl 5-[(4-nitrophenoxy)methyl]-2-furoate.
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Step 3: Hydrolysis to 5-[(4-Nitrophenoxy)methyl]-2-
furoic acid
The final step is the saponification of the methyl ester to the desired carboxylic acid.

Experimental Protocol: Ester Hydrolysis

Reaction Setup: Dissolve methyl 5-[(4-nitrophenoxy)methyl]-2-furoate (0.5 g, 1.71 mmol) in a

mixture of tetrahydrofuran (THF, 10 mL) and water (5 mL).

Hydrolysis: Add lithium hydroxide monohydrate (0.14 g, 3.42 mmol) and stir the mixture at

room temperature for 4-6 hours, monitoring the reaction progress by TLC.

Work-up and Purification: Once the reaction is complete, acidify the mixture to pH 2-3 with 1

M HCl. Extract the product with ethyl acetate (3 x 20 mL). Wash the combined organic layers

with brine, dry over anhydrous Na2SO4, and evaporate the solvent to yield 5-[(4-
Nitrophenoxy)methyl]-2-furoic acid as a solid, which can be further purified by

recrystallization.

Putative Biological Activity and Mechanism of
Action
While specific biological data for 5-[(4-Nitrophenoxy)methyl]-2-furoic acid is not extensively

published, the activities of structurally related compounds provide a strong basis for

hypothesizing its therapeutic potential.

Antimicrobial, particularly Antimycobacterial, Activity
Derivatives of 5-phenyl-furan-2-carboxylic acid have emerged as a promising class of

antimycobacterial agents.[8][9][10] These compounds have been shown to target iron

acquisition in Mycobacterium tuberculosis by inhibiting the salicylate synthase MbtI.[8][9] MbtI

is a crucial enzyme in the biosynthesis of mycobactins, the siderophores that M. tuberculosis

uses to scavenge iron from the host environment.

It is plausible that 5-[(4-Nitrophenoxy)methyl]-2-furoic acid and its analogs could act through

a similar mechanism. The furan-2-carboxylic acid moiety could be essential for binding to the
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active site of MbtI, while the 4-nitrophenoxy-methyl tail could occupy a hydrophobic pocket,

with the nitro group potentially forming specific interactions that enhance binding affinity.

Caption: Proposed mechanism of antimycobacterial action.

Structure-Activity Relationship (SAR) Analysis
Building a library of analogs based on the core structure of 5-[(4-Nitrophenoxy)methyl]-2-
furoic acid is crucial for optimizing its biological activity. The following points outline key areas

for SAR exploration:

Substitutions on the Phenyl Ring: The electronic nature and position of substituents on the

phenyl ring are expected to significantly impact activity.

Electron-Withdrawing Groups (EWGs): The nitro group at the para position is a strong

EWG. Exploring other EWGs (e.g., -CN, -CF3, halogens) at various positions (ortho, meta,

para) could fine-tune the molecule's electronic profile and binding interactions.

Electron-Donating Groups (EDGs): Introducing EDGs (e.g., -OCH3, -CH3) could probe the

importance of electronic effects on activity and may also alter the molecule's metabolic

profile.

Modifications of the Furoic Acid Moiety: The carboxylic acid group is a key site for

modification.

Esterification: Converting the carboxylic acid to various esters (e.g., methyl, ethyl, benzyl

esters) can create prodrugs with improved cell permeability.

Amidation: Synthesis of primary, secondary, or tertiary amides can introduce new

hydrogen bond donors and acceptors, potentially leading to new interactions with the

biological target. Coupling with amino acids or small peptides is also a viable strategy.[11]

Alterations to the Linker: While the phenoxy-methyl linker is a good starting point, its

modification could provide valuable SAR insights.

Chain Length: Varying the length of the alkyl chain (e.g., phenoxy-ethyl) could alter the

distance and orientation between the furan and phenyl rings.
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Linker Type: Replacing the ether linkage with other functionalities (e.g., thioether, amine)

would significantly change the linker's properties.

Hypothetical Screening Data for SAR
The following table illustrates how screening data for a small, focused library of analogs could

be presented to guide SAR studies.

Compound ID
R1 (Phenyl
Substitution)

R2 (Furoic
Acid Moiety)

Antimycobacte
rial MIC
(µg/mL)

Cytotoxicity
(CC50, µM)

LEAD-001 4-NO2 -COOH 8 >100

ANA-002 4-Cl -COOH 16 >100

ANA-003 4-OCH3 -COOH 64 >100

ANA-004 3-NO2 -COOH 16 >100

ANA-005 4-NO2 -COOCH3 32 >100

ANA-006 4-NO2 -CONH2 8 >100

Experimental Protocols for Biological Evaluation
Antimicrobial Susceptibility Testing: Minimum Inhibitory
Concentration (MIC) Assay
This protocol describes a standard broth microdilution method to determine the MIC of the

synthesized compounds against a bacterial strain like Mycobacterium smegmatis (a common

surrogate for M. tuberculosis).

Caption: Workflow for MIC determination.

Step-by-Step Protocol:

Compound Preparation: Prepare a 1 mg/mL stock solution of each test compound in

dimethyl sulfoxide (DMSO).
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Serial Dilution: In a 96-well microtiter plate, add 100 µL of appropriate growth medium (e.g.,

Middlebrook 7H9 broth supplemented with ADC) to all wells. Add 100 µL of the compound

stock solution to the first well of a row and perform 2-fold serial dilutions across the plate.

Inoculum Preparation: Grow a culture of the test bacterium to mid-log phase. Adjust the

turbidity of the culture to a 0.5 McFarland standard, then dilute it 1:100 in the growth

medium.

Inoculation: Add 100 µL of the diluted bacterial inoculum to each well, resulting in a final

volume of 200 µL. Include a positive control (bacteria, no compound) and a negative control

(medium only).

Incubation: Cover the plate and incubate at 37°C for the appropriate time (e.g., 24-48 hours

for M. smegmatis).

MIC Determination: After incubation, add 20 µL of a resazurin solution to each well and

incubate for another 4-6 hours. The MIC is defined as the lowest concentration of the

compound that prevents a color change of the indicator from blue (no growth) to pink

(growth).

Conclusion and Future Directions
The 5-[(4-Nitrophenoxy)methyl]-2-furoic acid scaffold represents a promising starting point

for the development of novel therapeutic agents. Based on the known activities of related furan

derivatives, this class of compounds is particularly interesting for antimicrobial drug discovery,

with a potential mechanism of action involving the inhibition of essential bacterial enzymes. The

synthetic routes are accessible, and the core structure offers multiple points for modification,

allowing for a thorough exploration of the structure-activity relationship.

Future research should focus on:

Synthesis and Screening: Synthesizing a diverse library of analogs and screening them

against a panel of clinically relevant pathogens, including drug-resistant strains.

Mechanism of Action Studies: Elucidating the precise molecular target(s) of the most active

compounds through biochemical and genetic approaches.
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Pharmacokinetic Profiling: Evaluating the absorption, distribution, metabolism, and excretion

(ADME) properties of lead compounds to assess their drug-likeness.

By systematically applying the principles of medicinal chemistry and microbiology, the full

therapeutic potential of this intriguing class of furan derivatives can be unlocked.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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